Cas no 460744-16-5 (2-(3,4-Diaminophenyl)-7,8-dihydroxy-4H-chromen-4-one)

• Product Name: 2-(3,4-Diaminophenyl)-7,8-dihydroxy-4H-chromen-4-one
• CAS No: 460744-16-5
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 2086927
• PubChem ID: 9900461
• Update Time: 2025-09-21

2-(3,4-Diaminophenyl)-7,8-dihydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Diaminophenyl)-7,8-dihydroxy-4H-chromen-4-one
• 2-(3,4-Diaminophenyl)-7,8-dihydroxy-4H-1-benzopyran-4-one
• CHEMBL222539
• starbld0000910
• SCHEMBL6613071
• BDBM50157557
• XRQUEUISMRSNHB-UHFFFAOYSA-N
• 460744-16-5
• 4H-1-Benzopyran-4-one, 2-(3,4-diaminophenyl)-7,8-dihydroxy-
• 2-(3,4-Diaminophenyl)-7,8-dihydroxychromen-4-one

• Inchi： 1S/C15H12N2O4/c16-9-3-1-7(5-10(9)17)13-6-12(19)8-2-4-11(18)14(20)15(8)21-13/h1-6,18,20H,16-17H2
• InChI Key： XRQUEUISMRSNHB-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(C=C1C1C=CC(=C(C=1)N)N)=O)O)O

Computed Properties

• Exact Mass: 284.07970687g/mol
• Monoisotopic Mass: 284.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones